Cas no 1096-43-1 (Benzenesulfonamide,N-phenyl-N-(phenylmethyl)-)

Benzenesulfonamide,N-phenyl-N-(phenylmethyl)- structure
1096-43-1 structure
Product Name:Benzenesulfonamide,N-phenyl-N-(phenylmethyl)-
CAS No:1096-43-1
MF:C19H17NO2S
MW:323.40878367424
CID:209694
PubChem ID:223605
Update Time:2025-04-19

Benzenesulfonamide,N-phenyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-benzenesulfonylanilide
    • Benzolsulfonsaeure-phenylbenzylamid
    • Benzolsulfonyl-benzylanilin
    • N-Benzyl-benzolsulfonanilid
    • N-Benzyl-N-phenyl-p-benzolsulfonamid
    • Oprea1_449817
    • AKOS003972767
    • 1096-43-1
    • NSC11363
    • N-phenyl-n-benzyl benzenesulfonamide
    • BB 0304029
    • SCHEMBL5330652
    • NSC-11363
    • DTXSID70911255
    • n-benzyl-n-phenylbenzenesulfonamide
    • Benzenesulfonamide,N-phenyl-N-(phenylmethyl)-
    • Inchi: 1S/C19H17NO2S/c21-23(22,19-14-8-3-9-15-19)20(18-12-6-2-7-13-18)16-17-10-4-1-5-11-17/h1-15H,16H2
    • InChI Key: NWEVQURHUSROFY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N(C1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 323.09811
  • Monoisotopic Mass: 323.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38
  • LogP: 5.16290
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